molecular formula C11H12O5 B8391097 4-(2,3-Epoxypropoxy)salicylic acid methyl ester

4-(2,3-Epoxypropoxy)salicylic acid methyl ester

Cat. No.: B8391097
M. Wt: 224.21 g/mol
InChI Key: KLNFGBVROWWWHM-UHFFFAOYSA-N
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Description

4-(2,3-Epoxypropoxy)salicylic acid methyl ester is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12O5

Molecular Weight

224.21 g/mol

IUPAC Name

methyl 2-hydroxy-4-(oxiran-2-ylmethoxy)benzoate

InChI

InChI=1S/C11H12O5/c1-14-11(13)9-3-2-7(4-10(9)12)15-5-8-6-16-8/h2-4,8,12H,5-6H2,1H3

InChI Key

KLNFGBVROWWWHM-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=C(C=C(C=C1)OCC2CO2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

By refluxing 34 g of 2,4-dihydroxybenzoic acid methyl ester with 185 g of epichlorohydrin and 35 g of potassium carbonate for 2 to 3 hours, and chromatographing the crude product on 100 g of silica gel (elution with toluene), 4-(2,3-epoxypropoxy)salicylic acid methyl ester having a melting point of 53°-55° is obtained.
Quantity
34 g
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185 g
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35 g
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